Cas no 82711-99-7 (3-Fluoro-6-nitrobenzenesulfonic acid)

82711-99-7 structure
Product name:3-Fluoro-6-nitrobenzenesulfonic acid
3-Fluoro-6-nitrobenzenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-6-nitrobenzenesulfonic acid
- 5-Fluoro-2-nitrobenzenesulfonic acid
- 82711-99-7
- KPWHHDVNRKIFRI-UHFFFAOYSA-N
- AMY17797
- 5-Fluoro-2-nitrobenzene-1-sulfonic acid
- 5-fluoro-2-nitro-benzenesulfonic acid
- SCHEMBL11973894
- FT-0745310
- DTXSID70512605
-
- Inchi: 1S/C6H4FNO5S/c7-4-1-2-5(8(9)10)6(3-4)14(11,12)13/h1-3H,(H,11,12,13)
- InChI Key: KPWHHDVNRKIFRI-UHFFFAOYSA-N
- SMILES: FC1=CC=C([N+]([O-])=O)C(S(O)(=O)=O)=C1
Computed Properties
- Exact Mass: 220.97900
- Monoisotopic Mass: 220.97942156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.724
- Refractive Index: 1.589
- PSA: 108.57000
- LogP: 2.58460
3-Fluoro-6-nitrobenzenesulfonic acid Related Literature
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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4. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
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Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
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